Cas no 1261741-08-5 (4-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261741-08-5
• MF: C₁₃H₇F₆NO₂
• MW: 323.190604448318
• CID: 4920685
• Update Time: 2025-10-30

4-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7F6NO2/c14-12(15,16)9-6-20-10(5-11(9)21)7-1-3-8(4-2-7)22-13(17,18)19/h1-6H,(H,20,21)
• InChI Key： VDTCNNWLYWLHHM-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=CC1=O)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 498
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3

Additional information on 4-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261741-08-5)

The compound 4-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261741-08-5) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring trifluoromethoxy and trifluoromethyl groups, contributes to its distinct chemical properties and potential applications. This article delves into the compound's characteristics, synthesis, and relevance in modern scientific advancements, addressing common queries such as "What are the uses of 4-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine?" and "How is CAS No. 1261741-08-5 synthesized?".

One of the key features of 4-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is its potential role in drug discovery. The presence of fluorine-containing functional groups enhances its metabolic stability and lipophilicity, making it a candidate for modulating biological targets. Researchers are particularly interested in its application for designing small-molecule inhibitors, especially in oncology and inflammation-related studies. Questions like "Is CAS No. 1261741-08-5 used in cancer research?" highlight the growing curiosity about its therapeutic potential.

From a synthetic chemistry perspective, the preparation of CAS No. 1261741-08-5 involves multi-step organic transformations, including cross-coupling reactions and heterocyclic ring formation. The compound's pyridine core is often functionalized under controlled conditions to introduce the trifluoromethoxy and hydroxy groups. Such processes are frequently discussed in forums and publications, with searches like "synthesis of trifluoromethylpyridine derivatives" reflecting the demand for detailed methodologies.

In agrochemical applications, 4-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is explored for its potential as a pesticide intermediate. The trifluoromethyl group is known to improve the bioactivity of agrochemicals, leading to queries such as "Can CAS No. 1261741-08-5 be used in crop protection?". While further studies are needed, its structural attributes align with trends in developing environmentally sustainable pest control agents.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its practical use. Analytical techniques like NMR spectroscopy and mass spectrometry are employed to characterize CAS No. 1261741-08-5, addressing common questions like "How to analyze 4-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine purity?". These aspects are vital for ensuring reproducibility in research and industrial applications.

As the scientific community continues to explore fluorinated compounds, 4-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine remains a subject of innovation. Its versatility and relevance to green chemistry principles underscore its importance in addressing global challenges. By integrating SEO-friendly terms like "pyridine derivatives in drug development" and "trifluoromethoxy compounds applications", this article aims to bridge the gap between technical expertise and user-driven search intent.